Cas no 502-59-0 ((3-methylbutyl)(6-methylheptan-2-yl)amine)

(3-methylbutyl)(6-methylheptan-2-yl)amine structure
502-59-0 structure
Product Name:(3-methylbutyl)(6-methylheptan-2-yl)amine
CAS No:502-59-0
MF:C13H29N
MW:199.376064062119
MDL:MFCD00865245
CID:368052
PubChem ID:10406
Update Time:2025-04-19

(3-methylbutyl)(6-methylheptan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

    • 2-Heptanamine,6-methyl-N-(3-methylbutyl)-
    • 6-methyl-N-(3-methylbutyl)heptan-2-amine
    • 1,5-dimethylhexyl(isopentyl)amine
    • Octamylaminum
    • CHEMBL2105132
    • 502-59-0
    • 2-Isoamylamino-6-methylheptane
    • Neo-octon
    • Octinum D
    • OCTAMYLAMINE [WHO-DD]
    • AKOS008054674
    • OCTAMYLAMINE [MI]
    • Octamylaminum [INN-Latin]
    • (3-methylbutyl)(6-methylheptan-2-yl)amine
    • N-Isopentyl-1,5-dimethylhexylamine
    • Q27288387
    • DTXSID0057756
    • Oktin D
    • Octamilamina
    • SCHEMBL25207
    • SR-01000944963
    • Octamilamina [INN-Spanish]
    • Tox21_113900
    • SR-01000944963-1
    • NCGC00261980-01
    • BRN 1739790
    • UNII-S0737084O9
    • octamylamin
    • Z102768512
    • 2-Isoamylamino-6-methylheptan
    • CS-0264506
    • OCTAMYLAMINE [MART.]
    • CAS-502-59-0
    • Ludoctal
    • EN300-92921
    • Octamylamine [INN:DCF]
    • Octometine
    • EINECS 207-947-0
    • NS00007449
    • OCTAMYLAMINE [INN]
    • RRWTWWBIHKIYTH-UHFFFAOYSA-N
    • Octisamyl
    • Octamylamine
    • CHEBI:134861
    • Octin D
    • HEXYLAMINE, 1,5-DIMETHYL-N-ISOPENTYL-
    • S0737084O9
    • HY-W201842
    • DTXCID1031545
    • 3-04-00-00387 (Beilstein Handbook Reference)
    • Octamilamina (INN-Spanish)
    • Octamylaminum (INN-Latin)
    • DA-56379
    • G57996
    • OCTAMYLAMINE (MART.)
    • MDL: MFCD00865245
    • Inchi: 1S/C13H29N/c1-11(2)7-6-8-13(5)14-10-9-12(3)4/h11-14H,6-10H2,1-5H3
    • InChI Key: RRWTWWBIHKIYTH-UHFFFAOYSA-N
    • SMILES: N(CCC(C)C)C(C)CCCC(C)C

Computed Properties

  • Exact Mass: 199.23017
  • Monoisotopic Mass: 199.23
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 8
  • Complexity: 118
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12
  • XLogP3: 4.5

Experimental Properties

  • Density: 0.8031 (estimate)
  • Melting Point: 18°C (estimate)
  • Boiling Point: bp7 100-101°
  • Flash Point: 72.4±9.3 °C
  • Refractive Index: 1.4329 (estimate)
  • PSA: 12.03
  • Vapor Pressure: 0.1±0.5 mmHg at 25°C

(3-methylbutyl)(6-methylheptan-2-yl)amine Security Information

(3-methylbutyl)(6-methylheptan-2-yl)amine Pricemore >>

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